Ethyl 6-(dipropylamino)pyridazine-3-carboxylate
Overview
Description
Ethyl 6-(dipropylamino)pyridazine-3-carboxylate is a chemical compound with the molecular formula C13H21N3O2. Pyridazine derivatives, which this compound is a part of, have been widely studied in drug molecules due to their good biological activity .
Synthesis Analysis
While specific synthesis methods for Ethyl 6-(dipropylamino)pyridazine-3-carboxylate are not available, similar compounds have been synthesized and characterized using spectroscopic techniques .Molecular Structure Analysis
The molecular structure of similar compounds has been determined using X-ray diffraction (XRD) and density functional theory (DFT) calculations .Scientific Research Applications
Antimicrobial Activity
Compounds with the pyridazine scaffold, such as diazine alkaloids, have been reported to exhibit antimicrobial activity . This suggests that “Ethyl 6-(dipropylamino)pyridazine-3-carboxylate” could potentially be used in the development of new antimicrobial agents.
Anticancer Applications
Diazines are known to exhibit anticancer properties . Therefore, “Ethyl 6-(dipropylamino)pyridazine-3-carboxylate” might be explored for potential anticancer applications.
Anti-inflammatory and Analgesic Applications
Diazines have been reported to have anti-inflammatory and analgesic activities . This suggests that “Ethyl 6-(dipropylamino)pyridazine-3-carboxylate” could potentially be used in the treatment of inflammation and pain.
Antihypertensive Applications
Diazines are also known to exhibit antihypertensive properties . This suggests that “Ethyl 6-(dipropylamino)pyridazine-3-carboxylate” could potentially be used in the management of high blood pressure.
Anticonvulsant Applications
Diazines have been reported to have anticonvulsant activities . This suggests that “Ethyl 6-(dipropylamino)pyridazine-3-carboxylate” could potentially be used in the treatment of seizures.
Diuretic and Potassium-sparing Applications
Diazines are known to exhibit diuretic and potassium-sparing properties . Therefore, “Ethyl 6-(dipropylamino)pyridazine-3-carboxylate” might be explored for potential applications in managing fluid balance in the body.
Future Directions
Given the wide variety of biological activities and pharmacological properties of pyridazine derivatives, there is strong interest in exploring new derivatives of these compounds . Therefore, Ethyl 6-(dipropylamino)pyridazine-3-carboxylate could potentially be a subject of future research in this area.
Mechanism of Action
Target of Action
It’s known that pyridazine derivatives have been widely studied in drug molecules due to their good biological activity .
Mode of Action
It’s known that pyridazine derivatives can interact with multiple receptors, which makes them valuable for developing new useful derivatives .
Biochemical Pathways
It’s known that pyridazine derivatives can affect a variety of biological activities and pharmacological properties .
Result of Action
It’s known that pyridazine derivatives can show different biological activities and pharmacological properties .
properties
IUPAC Name |
ethyl 6-(dipropylamino)pyridazine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N3O2/c1-4-9-16(10-5-2)12-8-7-11(14-15-12)13(17)18-6-3/h7-8H,4-6,9-10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OGGFECDINRBCEZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)C1=NN=C(C=C1)C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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